Cas no 886903-07-7 (1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole)

• Product name: 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole
• CAS No: 886903-07-7
• MF: C₁₆H₁₄Cl₂N₂O₂S
• MW: 369.265560626984
• CID: 5480860

1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-[(2,4-dichlorophenyl)methyl]-2-(ethylsulfonyl)-
• 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H14Cl2N2O2S/c1-2-23(21,22)16-19-14-5-3-4-6-15(14)20(16)10-11-7-8-12(17)9-13(11)18/h3-9H,2,10H2,1H3
• InChI Key： MTRJYGLYBRPJNY-UHFFFAOYSA-N
• SMILES： C1(S(CC)(=O)=O)N(CC2=CC=C(Cl)C=C2Cl)C2=CC=CC=C2N=1

Additional information on 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole

Introduction to 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole (CAS No. 886903-07-7)

1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole (CAS No. 886903-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of dichlorophenyl and ethanesulfonyl groups, contribute to its distinct pharmacological properties.

The chemical structure of 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole can be described as follows: it consists of a benzodiazole core with a 2,4-dichlorophenylmethyl substituent at the 1-position and an ethanesulfonyl group at the 2-position. The dichlorophenylmethyl moiety imparts lipophilic characteristics to the molecule, which can enhance its ability to cross biological membranes. The ethanesulfonyl group, on the other hand, introduces a polar and potentially hydrogen-bonding functional group, which can influence the compound's solubility and binding interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit phosphodiesterase (PDE) enzymes, which play a crucial role in regulating intracellular cyclic nucleotide levels. By modulating PDE activity, this compound may have potential applications in treating conditions such as cardiovascular diseases and respiratory disorders.

In addition to its enzymatic inhibition properties, 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole has also been studied for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, including arthritis and neurodegenerative disorders. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole have also been investigated to assess its suitability for therapeutic use. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a moderate half-life in vivo, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

To further understand the mechanism of action of 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole, researchers have conducted molecular docking studies and in vitro assays. These studies have provided insights into its binding interactions with target proteins and have helped identify key structural features that contribute to its biological activity. For example, molecular modeling has revealed that the ethanesulfonyl group forms hydrogen bonds with specific residues in the active site of PDE enzymes, while the dichlorophenylmethyl moiety contributes to hydrophobic interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. However, more extensive studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 1-(2,4-dichlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole (CAS No. 886903-07-7) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for potential new treatments for various diseases.